Cas no 937598-09-9 (N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine)

• Product Name: N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine
• CAS No: 937598-09-9
• MF: C₁₄H₁₅FN₂O
• MW: 246.280106782913
• CID: 1069487
• PubChem ID: 19627229
• Update Time: 2025-07-19

N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine
• AKOS000318381
• 3-(4-Amino-2-fluorophenoxy)-N,N-dimethylaniline
• SB81231
• 937598-09-9
• 4-[3-(dimethylamino)phenoxy]-3-fluoroaniline

• MDL： MFCD08686804
• Inchi： 1S/C14H15FN2O/c1-17(2)11-4-3-5-12(9-11)18-14-7-6-10(16)8-13(14)15/h3-9H,16H2,1-2H3
• InChI Key： ICGQKXGUHILDOY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1=CC=CC(=C1)N(C)C)N

Computed Properties

• Exact Mass: 246.11684127g/mol
• Monoisotopic Mass: 246.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.5Ų

N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine

Comprehensive Overview of N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine (CAS No. 937598-09-9)

N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine (CAS No. 937598-09-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorophenoxy and dimethylamine functional groups, exhibits potential applications in drug discovery and material science. Its molecular structure, featuring a 4-amino-2-fluorophenoxy moiety, makes it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas.

In recent years, the demand for fluorinated compounds like N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for designing kinase inhibitors and GPCR modulators, which are pivotal in treating cancers and neurological disorders. The compound's CAS No. 937598-09-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine is synthesized via multi-step organic reactions, including aryl ether formation and amination. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using HPLC and NMR. The compound's logP and solubility profiles are also key parameters for formulation scientists optimizing drug delivery systems.

Environmental and regulatory considerations are increasingly shaping the discourse around CAS No. 937598-09-9. As sustainability gains traction, green chemistry approaches for synthesizing such fluorinated amines are being explored. Questions like "How to improve the yield of N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine?" or "What are the alternatives to toxic solvents in its production?" are trending in scientific forums, highlighting the industry's shift toward eco-friendly practices.

The compound's nomenclature, N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine, often poses challenges for newcomers. Breaking it down: the core consists of a phenyl ring substituted with a dimethylamine group and linked to a 4-amino-2-fluorophenoxy unit. This structural complexity underscores its versatility in medicinal chemistry, where slight modifications can lead to significant changes in biological activity.

In the context of AI-driven drug discovery, CAS No. 937598-09-9 has emerged as a candidate for virtual screening. Machine learning models trained on fluorinated compounds can predict its interactions with biological targets, accelerating hit identification. Such applications align with the growing interest in "computational approaches for optimizing amine derivatives"—a frequently searched topic in 2024.

Supply chain transparency is another hotspot for N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine. Suppliers emphasizing GMP-compliant synthesis and detailed COA (Certificate of Analysis) documentation are preferred by pharmaceutical companies. Searches for "reliable sources of CAS 937598-09-9" or "batch-to-batch consistency" reflect this priority among end-users.

Looking ahead, the compound's potential in photopharmacology—a field combining light-sensitive molecules with drug action—is being investigated. Its fluorophenoxy group could enable spatiotemporal control of drug activity, addressing queries like "How to design light-activated amines?" This interdisciplinary angle enhances its appeal to researchers exploring next-generation therapeutics.